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Compound of Interest

Compound Name: AJS1669 free acid

Cat. No.: B10830295

Technical Support Center: AJS1669

Welcome to the technical support center for AJS1669. This resource is designed to assist
researchers, scientists, and drug development professionals in effectively utilizing AJS1669 in
their preclinical studies. Here you will find troubleshooting guides and frequently asked
questions (FAQs) to address common challenges encountered during experimentation, with a
focus on dosage adjustments for different mouse strains.

Frequently Asked Questions (FAQs)

Q1: What is AJS1669 and what is its mechanism of action?

Al: AJS1669 is a novel, potent, and orally available small-molecule activator of muscle
glycogen synthase (GYS1).[1][2][3] GYSL1 is a key enzyme responsible for synthesizing
glycogen, the primary storage form of glucose in muscle and liver.[1][2][3] AJS1669
allosterically activates GYS1, leading to enhanced glycogen synthesis and metabolism.[1][4]
This action is further potentiated in the presence of glucose-6-phosphate (G6P).[1][2][3] By
activating GYS1, AJS1669 promotes glucose uptake in skeletal muscle, improves glucose
tolerance, and has been shown to reduce body fat mass in diabetic mouse models.[1][2][3][5]

[6]

Q2: What is the known signaling pathway for AJS1669?
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A2: AJS1669 directly targets and activates glycogen synthase 1 (GYS1). This enhances the
conversion of UDP-glucose to glycogen, effectively increasing glycogen stores in the muscle.
This activation is additive with the effect of glucose-6-phosphate (G6P), a natural allosteric
activator of GYS1. The increased glycogen metabolism in skeletal muscle contributes to
improved glucose homeostasis.

AJS1669 directly activates GYS1, promoting glycogen synthesis.

Click to download full resolution via product page

Caption: Workflow for determining the optimal dose of AJS1669.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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